4-Cyclohexyl-1-(pyridin-2-ylmethylidene)thiosemicarbazide

• CAS No.: 223727-10-4
• Molecular Formula: C13H18N4S
• Molecular Weight: 262.38 g/mol
• IUPAC Name: 1-cyclohexyl-3-(pyridin-2-ylmethylideneamino)thiourea
• InChI: InChI=1S/C13H18N4S/c18-13(16-11-6-2-1-3-7-11)17-15-10-12-8-4-5-9-14-12/h4-5,8-11H,1-3,6-7H2,(H2,16,17,18)
• InChI Key: XRLALZDCUVKSEP-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=S)NN=CC2=CC=CC=N2

Description

4-Cyclohexyl-1-(pyridin-2-ylmethylidene)thiosemicarbazide is a useful research compound. Its molecular formula is C13H18N4S and its molecular weight is 262.38 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The title compound was prepared from a mixture of 4-cyclohexyl-3-thiosemicarbazide (100 mg, 0.577 mmol) and 2-pyridinecarboxaldehyde (55 μL, 0.577 mmol) similar to Example 3 and isolated as a white solid (40 mg, 26%). 1H NMR (CDCl3): 9.16 (s, 1H), 8.65-8.63 (m, 1H), 7.87-7.85 (m, 2H), 7.78-7.73 (m, 1H), 7.38 (d, J=7.2 Hz, 1H), 7.34-7.27 (m, 1H), 4.344.27 (m, 1H), 2.18-2.12 (m, 2H), 1.82-1.75 (m, 2H), 1.50-1.22 (m, 6H).